
A Technical Guide to Magnesium Perchlorate:
From Discovery to Desiccant Dominance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Magnesium perchlorate

hexahydrate

Cat. No.: B079274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history, discovery, and fundamental properties of

magnesium perchlorate as a preeminent desiccant. We delve into the seminal research that

established its efficacy, providing detailed experimental protocols and comparative data to offer

a comprehensive understanding of its application.

A Historical Overview: The Advent of a Superior
Drying Agent
Magnesium perchlorate, a powerful oxidizing agent with the formula Mg(ClO₄)₂, was first

prepared by Serullas.[1] However, its remarkable properties as a drying agent remained largely

unexplored until the groundbreaking work of H. H. Willard and G. Frederick Smith at the

University of Illinois in 1922.[1] Their research, published in the Journal of the American

Chemical Society, detailed the preparation of anhydrous magnesium perchlorate and its

hydrates, and critically, compared their desiccating efficiency to the then-standard, phosphorus

pentoxide.[1]

This pioneering work led to the commercialization of anhydrous magnesium perchlorate by G.

Frederick Smith, who founded GFS Chemicals in 1928.[2] The company's first manufactured

product was anhydrous magnesium perchlorate, marketed under trade names such as
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"Anhydrone" and "Dehydrite".[3] This marked a significant advancement in the availability of

high-performance desiccants for scientific and industrial applications.

Comparative Efficacy: Magnesium Perchlorate vs.
Phosphorus Pentoxide
The research conducted by Willard and Smith demonstrated that anhydrous magnesium

perchlorate is as efficient a drying agent as phosphorus pentoxide, with several distinct

advantages.[1] These include a significantly greater water absorption capacity, ease of

handling (it does not become sticky or form channels), and the ability to be regenerated.[1][2]

Furthermore, as a neutral salt, it is suitable for drying substances that are incompatible with

acidic desiccants like concentrated sulfuric acid or phosphorus pentoxide.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative findings from Willard and Smith's

comparative experiments.

Parameter
Anhydrous Magnesium
Perchlorate (Mg(ClO₄)₂)

Phosphorus Pentoxide
(P₄O₁₀)

Initial Weight of Desiccant 9.06 g
Not specified in direct

comparison

Weight of Water Absorbed 5.23 g
Not specified in direct

comparison

Water Absorption Capacity (%

of own weight)
Nearly 60%

Significantly less than

Mg(ClO₄)₂

Residual Water Vapor in Dried

Air
Unweighable Unweighable

Volume of Air Dried Over 210 liters
Not specified in direct

comparison

Maximum Efficient Flow Rate Up to 5 liters per hour
Not specified in direct

comparison

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Magnesium_perchlorate
https://zenodo.org/records/1428802/files/article.pdf
https://zenodo.org/records/1428802/files/article.pdf
https://blog.gfschemicals.com/multiple-uses-of-magnesium-perchlorate
https://zenodo.org/records/1428802/files/article.pdf
https://blog.gfschemicals.com/multiple-uses-of-magnesium-perchlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Experimental Protocols
The following are detailed methodologies derived from the seminal 1922 paper by Willard and

Smith.

Preparation of Magnesium Perchlorate Hexahydrate
(Mg(ClO₄)₂·6H₂O)

Reaction: Treat pure magnesium oxide with a slight excess of dilute perchloric acid.

Evaporation: Evaporate the resulting solution until crystallization begins at the surface and

fumes of perchloric acid are evolved.

Crystallization and Separation: Allow the mixture to cool to room temperature. Add sufficient

water to maintain a semifluid crystal mass. Separate the needle-like crystals via centrifugal

drainage.

Purification: Redissolve the crystals, recrystallize, and centrifuge again to remove any

remaining traces of perchloric acid.

Drying: Dry the purified hexahydrate crystals in a desiccator over anhydrous magnesium

perchlorate at room temperature for four weeks to remove excess surface water.

Preparation of Anhydrous Magnesium Perchlorate
(Mg(ClO₄)₂)

Initial Heating: Place approximately 100 g of magnesium perchlorate hexahydrate in large

porcelain crucibles.

Dehydration Apparatus: Support the crucibles on trays within a Pyrex tube (8 cm diameter,

90 cm long).

Controlled Heating: Electrically heat the tube to a temperature slightly above the melting

point of the hexahydrate (around 170°C).

Dry Air Flow: Pass a continuous stream of air, pre-dried with phosphorus pentoxide, through

the tube.
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Final Dehydration: Gradually increase the temperature to 250°C to remove the final traces of

water.

Product Handling: The resulting product is a dry, white powder. It should be removed from

the crucibles while still hot and ground to the desired particle size. Samples should be taken

while hot to ensure the absence of moisture.

Comparative Desiccant Efficiency Test
Apparatus Setup:

U-tubes: Prepare three 10 cm U-tubes. Fill the first with anhydrous magnesium

perchlorate layered with cotton wool (9.06 g of desiccant). Fill the second and third

(protective) tubes with phosphorus pentoxide.

Air Saturation: Use a potash bulb containing water to saturate the incoming air with

moisture.

Flow Meter: Calibrate a flow meter to measure the rate of air passage.

Connections: Connect the components in the following sequence: air source -> flow meter

-> potash bulb (saturator) -> magnesium perchlorate U-tube -> phosphorus pentoxide U-

tube -> protective phosphorus pentoxide U-tube. Use cotton wool plugs between

connections to prevent particle transfer.

Experimental Procedure:

Weighing: Accurately weigh the magnesium perchlorate and the first phosphorus

pentoxide U-tubes. Use a counterpoise for all weighings and allow tubes to equilibrate in

the balance case before measurement.

Air Flow: Pass moist air through the apparatus at a controlled rate (varied from 1.5 to 3.5

liters per hour).

Data Collection: Periodically reweigh the magnesium perchlorate and phosphorus

pentoxide U-tubes to determine the amount of water absorbed. The experiment described

was run continuously for over 8 hours with 14 weighings.
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Observation: The efficiency of the desiccant is determined by the increase in weight of the

desiccant tube and the absence of a weighable increase in the subsequent phosphorus

pentoxide tube.

Visualizing the Discovery and Experimental
Workflow
The following diagrams illustrate the key historical timeline and the experimental workflow for

testing desiccant efficiency.

Timeline of Magnesium Perchlorate as a Desiccant

First Preparation of Mg(ClO₄)₂ by Serullas

1922: Willard & Smith Publish Detailed Study
- Preparation Methods
- Desiccant Properties

- Comparison with P₄O₁₀

Further Study

1928: GFS Chemicals Founded
First Commercial Manufacturer of Anhydrous Mg(ClO₄)₂

Leads to

Commercialization under trade names
'Anhydrone' and 'Dehydrite'

Markets as
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Caption: Key milestones in the history of magnesium perchlorate as a desiccant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b079274?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Desiccant Efficiency Testing

Air Source
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(P₄O₁₀)

Dried Air Protective Tube
(P₄O₁₀)

Exhaust
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Caption: Workflow for comparing the efficiency of drying agents.

Safety Considerations
While an exceptional desiccant, magnesium perchlorate is a powerful oxidizing agent.[2] Care

must be taken to avoid contact with organic materials, as this can create explosive mixtures.

Always consult the Safety Data Sheet (SDS) before use and handle with appropriate personal

protective equipment in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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